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Introduction

The Soviet-American Gallium Experiment (SAGE) was a pioneering radiochemical experiment

designed to measure the flux of low-energy solar neutrinos, particularly those produced by the

proton-proton (pp) fusion reaction in the Sun's core. Operating from 1990 at the Baksan

Neutrino Observatory in Russia, SAGE, along with the GALLEX/GNO experiment, provided

crucial data that helped to solve the long-standing "solar neutrino problem." This problem

stemmed from the discrepancy between the predicted and observed flux of solar neutrinos, a

puzzle that ultimately led to the discovery of neutrino oscillations. The SAGE experiment

utilized the inverse beta decay reaction of neutrinos with gallium-71 (⁷¹Ga) to produce

germanium-71 (⁷¹Ge), a radioisotope whose decay could be detected. This document provides

a detailed protocol of the experimental procedures employed in the SAGE experiment.

Principle of the Experiment

The detection of solar neutrinos in the SAGE experiment is based on the following nuclear

reaction:

νₑ + ⁷¹Ga → ⁷¹Ge + e⁻
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This reaction has a low energy threshold of 233 keV, making it sensitive to the abundant low-

energy pp neutrinos. The produced ⁷¹Ge is a radioactive isotope that decays via electron

capture with a half-life of 11.43 days, primarily emitting Auger electrons and X-rays in two

distinct energy peaks (L-peak at ~1.2 keV and K-peak at ~10.4 keV). The experiment involves

exposing a large mass of gallium to solar neutrinos, chemically extracting the few atoms of

⁷¹Ge produced, and then counting their radioactive decays to determine the solar neutrino

capture rate.

Quantitative Data Summary
The SAGE experiment was conducted over many years, with results reported for different

periods. The solar neutrino capture rate is typically measured in Solar Neutrino Units (SNU),

where 1 SNU = 10⁻³⁶ captures per target atom per second.

SAGE Experimental Period Number of Runs
Measured Solar Neutrino
Capture Rate (SNU)

January 1990 – December

2001
92

70.8 +5.3/-5.2 (stat) +3.7/-3.2

(syst)[1]

January 1990 – December

2007
168

65.4 +3.1/-3.0 (stat) +2.6/-2.8

(syst)[2][3]

Experimental Protocols
The SAGE experiment can be broken down into three main phases: exposure, extraction and

purification, and counting.

Gallium Target and Exposure
Target Material: The experiment utilized up to 57 tonnes of liquid metallic gallium, which has

the advantage of low sensitivity to background radiation compared to gallium compounds.[4]

The gallium was housed in multiple, specially designed reactors located deep underground

at the Baksan Neutrino Observatory to shield against cosmic rays.[2][5]

Exposure Duration: Each experimental run involved an exposure period of approximately

one month.[5]
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Carrier Introduction: At the beginning of each run, a known amount of a stable germanium

isotope (e.g., ⁷²Ge or ⁷⁶Ge) in a Ga-Ge alloy was added to the liquid gallium.[5] This "carrier"

serves to determine the chemical extraction efficiency of the minuscule amount of ⁷¹Ge

produced. The gallium is stirred to ensure the carrier is uniformly distributed.

Germanium-71 Extraction and Purification Protocol
This protocol details the chemical separation of the produced ⁷¹Ge from the bulk gallium target.

Initial Extraction:

An acidic solution is prepared, typically a mixture of hydrochloric acid (HCl) and hydrogen

peroxide (H₂O₂).

This extraction solution is added to the reactor containing the liquid gallium.

The mixture is vigorously stirred, causing the metallic gallium to form an emulsion. This

allows the germanium (both the ⁷¹Ge and the carrier) to be oxidized and dissolved into the

aqueous phase.[6]

Concentration and Purification:

The aqueous solution containing the germanium is separated from the gallium.

The germanium is then swept from the acidic solution using a gas flow.

The germanium is subsequently back-extracted from the gas phase into a small volume of

water.[6]

Further purification steps are carried out to remove any remaining impurities that could

interfere with the counting process.

Germane Synthesis and Proportional Counting Protocol
The purified germanium is converted into a gaseous compound, germane (GeH₄), for

introduction into a proportional counter.

Germane Synthesis:
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The purified germanium concentrate is chemically reduced to form germane gas (GeH₄).

[5]

The volume of the synthesized GeH₄ is measured to determine the overall extraction

efficiency by comparing it to the initial amount of carrier added. Extraction efficiencies are

typically in the range of 80-90%.[5]

Proportional Counting:

The synthesized GeH₄ is mixed with a counting gas, typically xenon (Xe), and introduced

into a small, low-background proportional counter.[4][5]

The counter is placed within a large passive shield and often an active shield (like a NaI

detector) to minimize background radiation from external sources.[5]

The decays of ⁷¹Ge are then counted for a period of several months (typically 5-6 months)

to observe the characteristic 11.43-day half-life decay.[5]

Data Analysis:

The electronic signals (pulses) from the proportional counter are recorded.

Genuine ⁷¹Ge decay events are identified based on several criteria:

Energy: The pulse energy must fall within the expected windows for the L-peak (~1.2

keV) and K-peak (~10.4 keV) of ⁷¹Ge decay. The energy calibration is performed using

an external ⁵⁵Fe source.[5]

Pulse Shape: The ionization from the low-energy Auger electrons of ⁷¹Ge decay is very

localized, resulting in a fast-rising pulse. The pulse rise time is a key parameter for

distinguishing real events from background events (e.g., from Compton scattering),

which tend to have slower rise times.[5]

Timing: The sequence of detected events should follow the known exponential decay

curve of ⁷¹Ge.

A maximum likelihood analysis is performed on the event data to determine the number of

⁷¹Ge atoms that were present at the beginning of the counting period, and from this, the
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solar neutrino capture rate is calculated.

Mandatory Visualizations
Signaling Pathway of Neutrino Detection in the SAGE
Experiment
Caption: Neutrino capture by Gallium-71 and the subsequent decay of Germanium-71.

Experimental Workflow of the SAGE Experiment
Caption: High-level experimental workflow of the SAGE solar neutrino experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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